2-(cyclopropylmethyl)-8-[3-(3,4-dimethylphenyl)propanoyl]-2,8-diazaspiro[5.5]undecan-3-one
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Description
2-(cyclopropylmethyl)-8-[3-(3,4-dimethylphenyl)propanoyl]-2,8-diazaspiro[5.5]undecan-3-one is a useful research compound. Its molecular formula is C24H34N2O2 and its molecular weight is 382.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 382.262028332 g/mol and the complexity rating of the compound is 587. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structure
Stereoselective Synthesis : A method for synthesizing diazaspiro[5.5]undecane derivatives was developed using a base-promoted [5+1] double Michael addition of N,N-dimethylbarbituric acid to diaryliedene acetones. This approach is effective for creating a range of spiro-heterocyclic derivatives, including those related to the compound (Islam et al., 2017).
Catalyst-Free Synthesis : Another approach for synthesizing nitrogen-containing spiro heterocycles, including diazaspiro[5.5]undecane derivatives, involves a catalyst-free double Michael addition reaction. This method offers high yields and a short reaction time (Aggarwal et al., 2014).
Photophysical Studies : Research on diazaspiro[5.5]undecane-1,3,5,9-tetraones and 3-thioxo-diazaspiro[5.5]undecane-1,5,9-triones shows that their photophysical behavior changes with solvent polarity. These findings have implications for the use of similar compounds in light-responsive applications (Aggarwal & Khurana, 2015).
Biological Activity and Applications
Cytotoxic Action : N-(2-Dimethylaminopropyl)-8,8-dimethyl-8-sila-2-azaspiro[4.5]decane and related compounds were found to have cytotoxic action against human cancer cells, suggesting potential therapeutic applications for similar spiro-heterocyclic compounds (Rice et al., 1973).
Synthesis of Natural Product Analogs : Novel procedures have been developed for the synthesis of various spiro[5.5]undecane derivatives, potentially including the compound . These methods are useful for creating analogs of natural products such as pheromone components (Mineeva, 2014).
Drug Discovery Scaffolds : Research into novel spiro scaffolds, such as 1,9-diazaspiro[5.5]undecane, has led to the development of building blocks for drug discovery. These scaffolds can be easily prepared and modified, showing promise for generating lead compounds in medicinal chemistry (Jenkins et al., 2009).
Properties
IUPAC Name |
2-(cyclopropylmethyl)-8-[3-(3,4-dimethylphenyl)propanoyl]-2,8-diazaspiro[5.5]undecan-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H34N2O2/c1-18-4-5-20(14-19(18)2)8-9-22(27)25-13-3-11-24(16-25)12-10-23(28)26(17-24)15-21-6-7-21/h4-5,14,21H,3,6-13,15-17H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZTGEVLKEXTRMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)CCC(=O)N2CCCC3(C2)CCC(=O)N(C3)CC4CC4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H34N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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